1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethylpyrrole-2-carboxamide

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethylpyrrole-2-carboxamide
• InChI: InChI=1S/C15H16N2O3/c1-16(2)15(18)12-4-3-7-17(12)11-5-6-13-14(10-11)20-9-8-19-13/h3-7,10H,8-9H2,1-2H3
• InChI Key: YVGVYGYRVCXMKT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=CN1C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethylpyrrole-2-carboxamide, also known as DBL-583, is a chemical compound that has been the subject of scientific research due to its potential use as a therapeutic agent. This compound has been found to have a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The exact mechanism of action of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethylpyrrole-2-carboxamide is not fully understood, but it is thought to act by inhibiting the activity of certain enzymes involved in cellular processes. This may be responsible for its anticancer and anti-inflammatory effects.
Biochemical and Physiological Effects
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethylpyrrole-2-carboxamide has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. Additionally, it has been found to have antioxidant properties, which may be beneficial in protecting against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethylpyrrole-2-carboxamide in lab experiments is its potential as a therapeutic agent. Its range of biochemical and physiological effects make it a promising candidate for further study. However, one limitation is that its exact mechanism of action is not fully understood, which may make it more difficult to develop as a therapeutic agent.

Future Directions

There are several future directions for research involving 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethylpyrrole-2-carboxamide. One potential area of study is its use as an anticancer agent. Further research could investigate its efficacy in vivo, as well as its potential for use in combination with other anticancer drugs. Another area of study could be its use as an anti-inflammatory agent, particularly in the treatment of autoimmune disorders. Additionally, further research could investigate its potential as an antioxidant, which could have implications for the treatment of a range of diseases.

Synthesis Methods

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethylpyrrole-2-carboxamide involves several steps, including the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N,N-dimethylpyrrole-2-carboxamide in the presence of a base to yield 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethylpyrrole-2-carboxamide.

Scientific Research Applications

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethylpyrrole-2-carboxamide has been the subject of several scientific studies due to its potential use as a therapeutic agent. One study found that this compound was able to inhibit the growth of cancer cells in vitro, suggesting that it may have anticancer properties. Another study found that 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethylpyrrole-2-carboxamide was able to inhibit the activity of an enzyme involved in inflammation, indicating that it may have anti-inflammatory properties.